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Compound of Interest

Compound Name: Aurothioglucose

Cat. No.: B1665330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification
methods for aurothioglucose, a gold-based therapeutic agent historically used in the
treatment of rheumatoid arthritis. This document details the core chemical processes,
purification protocols, and analytical techniques required to produce and characterize high-
purity aurothioglucose.

Introduction

Aurothioglucose, with the chemical formula CeH11AuOsS, is a gold(l) thiolate complex. It
consists of a gold(l) ion coordinated to the sulfur atom of a thioglucose molecule. The synthesis
of aurothioglucose is a cornerstone of medicinal inorganic chemistry, providing a valuable
case study in the preparation of gold-based pharmaceuticals. This guide will focus on the
established methods for its synthesis and the critical steps for its purification to meet
pharmaceutical standards.

Synthesis of Aurothioglucose

The primary method for the synthesis of aurothioglucose involves the reaction of a gold(l) or
gold(ll) halide with thioglucose in an aqueous medium. The most commonly cited method
utilizes gold(lll) bromide as the gold source.

Synthesis Pathway Overview
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The synthesis can be conceptually broken down into the following key stages: the preparation
of the gold precursor, the reaction with thioglucose, and the isolation of the crude product.

Aurothioglucose Synthesis

Aqueous Thioglucose Solution
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Addition Reaction Mixture Precipitation with Ethanol Crude Aurothioglucose
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Aurothioglucose Formation Mechanism
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Aurothioglucose Purification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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